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Compound of Interest

Compound Name: DS44470011

Cat. No.: B12364218 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Information
Antibody Name: DS44470011

Target: [Target Protein Name]

Immunogen: [Immunogen Information, e.g., Synthetic peptide corresponding to residues of

human Target Protein]

Clonality: [e.g., Monoclonal or Polyclonal]

Host Species: [e.g., Rabbit, Mouse]

Isotype: [e.g., IgG]

Purification: [e.g., Affinity Purified]

Storage Buffer: [e.g., Phosphate buffered saline (PBS), pH 7.4, with 0.02% sodium azide and

50% glycerol]

Storage Instructions: Store at -20°C. Avoid repeated freeze-thaw cycles.
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Note: The catalog number DS44470011 could not be found in publicly available databases.

The following application notes and protocols are provided as a general template. Researchers

should consult the manufacturer's datasheet for their specific antibody for precise

recommendations. The data presented below is based on representative antibodies for

common laboratory applications.

Recommended Antibody Dilutions
The following table provides recommended starting dilutions for various applications. Optimal

dilutions should be determined experimentally by the end-user.

Application Recommended Dilution

Western Blot (WB) 1:1000 - 1:5000

Immunohistochemistry (IHC) 1:100 - 1:500

Immunocytochemistry (ICC/IF) 1:100 - 1:500

Immunoprecipitation (IP) 1:50 - 1:200

Flow Cytometry (FC) 1:50 - 1:200

Experimental Protocols
Western Blot (WB) Protocol

Sample Preparation: Lyse cells or tissues in RIPA buffer supplemented with protease and

phosphatase inhibitors. Determine protein concentration using a BCA assay.

Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline

with 0.1% Tween-20) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibody at the

recommended dilution in blocking buffer overnight at 4°C with gentle agitation.
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Washing: Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-

conjugated secondary antibody in blocking buffer for 1 hour at room temperature.

Washing: Repeat the washing step.

Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Immunohistochemistry (IHC) Protocol for Paraffin-
Embedded Sections

Deparaffinization and Rehydration: Deparaffinize sections in xylene and rehydrate through a

graded series of ethanol to distilled water.

Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) by boiling sections in 10

mM citrate buffer (pH 6.0) for 10-20 minutes. Allow to cool to room temperature.

Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

Block non-specific binding with a blocking serum for 30 minutes.

Primary Antibody Incubation: Incubate sections with the primary antibody at the

recommended dilution in a humidified chamber overnight at 4°C.

Washing: Wash sections three times with PBS.

Secondary Antibody Incubation: Incubate with a biotinylated secondary antibody followed by

a streptavidin-HRP conjugate, or with a polymer-based detection system, according to the

manufacturer's instructions.

Washing: Repeat the washing step.

Chromogen Detection: Develop the signal with a suitable chromogen, such as DAB.

Counterstaining: Counterstain with hematoxylin.
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Dehydration and Mounting: Dehydrate sections, clear in xylene, and mount with a permanent

mounting medium.

Signaling Pathway Diagram
The following diagram illustrates a representative signaling pathway that could be investigated

using this antibody, assuming the target is a receptor tyrosine kinase like EGFR.
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Caption: A simplified diagram of the EGFR signaling pathway.

Experimental Workflow Diagram
This diagram outlines a typical workflow for an immunoprecipitation experiment followed by

Western blot analysis.
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Caption: Workflow for Immunoprecipitation followed by Western Blot.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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